Cas no 1447965-81-2 (3-Amino-1-(4-phenoxyphenyl)propan-1-ol)

• Product Name: 3-Amino-1-(4-phenoxyphenyl)propan-1-ol
• CAS No: 1447965-81-2
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• MDL: MFCD24387820
• CID: 4775194
• PubChem ID: 71695558
• Update Time: 2025-07-02

3-Amino-1-(4-phenoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-phenoxyphenyl)propan-1-ol
• 3-Amino-1-(4-phenoxyphenyl)propan-1-ol

• MDL： MFCD24387820
• Inchi： 1S/C15H17NO2/c16-11-10-15(17)12-6-8-14(9-7-12)18-13-4-2-1-3-5-13/h1-9,15,17H,10-11,16H2
• InChI Key： MGPGGERTCZJQAX-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)OC1C=CC=CC=1)CCN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 221
• XLogP3: 2
• Topological Polar Surface Area: 55.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 3-Amino-1-(4-phenoxyphenyl)propan-1-ol

Professional Introduction to Compound with CAS No. 1447965-81-2 and Product Name: 3-Amino-1-(4-phenoxyphenyl)propan-1-ol

Compound with the CAS number 1447965-81-2, specifically identified by the product name 3-Amino-1-(4-phenoxyphenyl)propan-1-ol, represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in various biochemical pathways and therapeutic interventions. The molecular structure of 3-Amino-1-(4-phenoxyphenyl)propan-1-ol consists of a propyl chain substituted with an amino group at the first carbon and a phenoxy group at the fourth carbon of the aromatic ring, which contributes to its distinct chemical properties and reactivity.

The significance of this compound lies in its versatility as a building block in medicinal chemistry. Researchers have been exploring its utility in synthesizing novel molecules that exhibit pharmacological activity. The presence of both amino and phenoxy functional groups makes it a valuable intermediate for further chemical modifications, enabling the development of derivatives with enhanced binding affinity and selectivity. In recent years, there has been a surge in interest regarding small molecules that can modulate biological targets, and 3-Amino-1-(4-phenoxyphenyl)propan-1-ol has emerged as a promising candidate in this context.

One of the most compelling aspects of 3-Amino-1-(4-phenoxyphenyl)propan-1-ol is its potential role in the development of drugs targeting neurological disorders. Studies have indicated that compounds with similar structural motifs may interact with neurotransmitter receptors and ion channels, thereby influencing neural signaling pathways. The phenoxy group, in particular, is known to be a key pharmacophore in many central nervous system (CNS) active agents. This has prompted researchers to investigate whether derivatives of 3-Amino-1-(4-phenoxyphenyl)propan-1-ol could serve as leads for new therapeutic agents.

Furthermore, the amino group present in the compound offers opportunities for further functionalization, allowing chemists to introduce additional moieties that could enhance drug-like properties such as solubility, bioavailability, and metabolic stability. The combination of these features makes 3-Amino-1-(4-phenoxyphenyl)propan-1-ol a versatile scaffold for drug discovery efforts. Recent advancements in computational chemistry have also facilitated the rapid screening of such compounds for their biological activity, accelerating the process of identifying promising candidates for further investigation.

In clinical research, the exploration of novel pharmacological entities is crucial for addressing unmet medical needs. The compound 3-Amino-1-(4-phenoxyphenyl)propan-1-ol has been studied in various preclinical models to evaluate its potential therapeutic effects. Preliminary findings suggest that it may exhibit properties relevant to conditions such as depression, anxiety, and cognitive dysfunction. These observations are particularly intriguing given the growing recognition of the importance of targeted therapies in mental health disorders.

The synthesis of 3-Amino-1-(4-phenoxyphenyl)propan-1-ol involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the preparation of key intermediates followed by functional group transformations that introduce the desired structural features. Techniques such as nucleophilic substitution reactions and cross-coupling reactions are commonly employed to construct the complex framework of this compound. The precision required in these synthetic steps underscores the importance of advanced methodologies in modern drug development.

From an industrial perspective, the production scalability of 3-Amino-1-(4-phenoxyphenyl)propan-1-ol is a critical consideration for its commercial viability. Pharmaceutical companies often prioritize compounds that can be synthesized efficiently on an industrial scale without compromising purity or yield. Innovations in process chemistry have enabled more streamlined synthetic routes, making it feasible to produce this compound in larger quantities for research and development purposes.

The regulatory landscape also plays a significant role in determining how quickly such compounds can progress through clinical trials and reach market approval. Regulatory agencies require comprehensive data on safety and efficacy before approving new drugs. This necessitates rigorous testing protocols and adherence to Good Manufacturing Practices (GMP). The journey from laboratory discovery to market-ready drug is often long and costly but essential for bringing innovative therapies to patients who need them.

Future directions in research involving 3-Amino-1-(4-phenoxyphenyl)propan-1-ol may include exploring its interactions with other biological targets beyond those initially investigated. The flexibility provided by its molecular structure allows for diverse modifications that could uncover new mechanisms of action or enhance existing ones. Additionally, advances in biocatalysis and green chemistry may offer more sustainable methods for synthesizing this compound, aligning with global efforts toward environmentally responsible pharmaceutical development.

In conclusion, 3-Amino-1-(4-phenoxyphenyl)propan-1-ol, identified by CAS number 1447965-81-2, represents a fascinating subject of study within chemical biology and medicinal chemistry. Its unique structural features make it a valuable tool for developing novel therapeutics, particularly those targeting neurological disorders. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of pharmaceutical innovation.